Cas no 7440-52-0 (Erbium)

• Product Name: Erbium
• CAS No: 7440-52-0
• MF: Er
• MW: 167.259002685547
• MDL: MFCD00010987
• CID: 85944
• PubChem ID: 24855947
• Update Time: 2025-04-18

Erbium Chemical and Physical Properties

Names and Identifiers

• Erbium atomic absorption standard solution
• ErbiumpowderNREOmesh
• ErbiumchipsNREO
• ErbiumingotNREO
• ErbiumfoilNREOmmthickcagxmm
• Erbium
• Erbium pieces
• Erbium foil
• Erbium ICP Standard
• Erbium ICP Std.
• Erbium standard solution
• ErbiuM powder
• ER000215
• ER005110
• ER000280
• ER000205
• ER000200
• ER007910
• ER007920
• ER007905
• ER006010
• ER006100
• Erbiumchips(99.9%REO)
• Erbiumingot(99.9%REO)
• Erbiumfoil(99.9%REO)
• NS00082275
• Erbium, dendritic pieces, purified by distillation, 99.95% trace metals basis
• Erbium, foil, 50x50mm, thickness 0.125mm, as rolled, 99%
• Erbium Standard: Er @ 1000 microg/mL in 5% HNO3
• Erbium, powder, max. particle size 500 micron, weight 10 g, purity 99.9%
• MFCD00010987
• 77B218D3YE
• Erbium, rod, 100mm, diameter 10.0mm, cast, 99%
• Erbium, rod, 50mm, diameter 10.0mm, cast, 99%
• Erbium, foil, 50x50mm, thickness 1.0mm, as rolled, 99%
• Erbium, wire reel, 50mm, diameter 1.0mm, hard, 99.9%
• Erbium rod, 12.7mm (0.5in) dia
• Erbium, rod, 100mm, diameter 6.35mm, cast, 99%
• Erbium, wire reel, 100mm, diameter 1.0mm, hard, 99.9%
• Erbium, foil, not light tested, 25x25mm, thickness 0.005mm, as rolled, 99%
• ERBIUM, ELEMENTAL
• Erbium, foil, 25x25mm, thickness 1.0mm, as rolled, 99%
• Q1849
• Erbium foil, 0.025mm (0.001in) thick
• Erbium Nanofoil
• Erbium, rod, 50mm, diameter 2.0mm, cast, 99%
• Erbium, foil, 35x35mm, thickness 0.1mm, as rolled, 99%
• DTXCID1047659
• UNII-77B218D3YE
• Erbium, foil, not light tested, 50x50mm, thickness 0.025mm, as rolled, 99%
• ERBIUM METALLICUM
• Erbium - Er @ 1000 microg/mL in 5% HNO3
• CHEBI:33379
• Erbium Standard: Er @ 10000 microg/mL in 5% HNO3
• Erbium, lump, 25 mm max. lump size, weight 200 g, purity 99%
• Erbium ingot
• Erbium, lump, 25 mm max. lump size, weight 300 g, purity 99%
• Erbium rod, 6.35mm (0.25in) dia
• DTXSID8064694
• Erbium foil, 0.1mm (0.004in) thick
• Erbium pieces, distilled dendritic
• Er
• Cesium Fluoride (CsF) Sputtering Targets
• 68Er
• EINECS 231-160-1
• Erbium, rod, 50mm, diameter 6.35mm, cast, 99%
• Erbium, foil, 25x25mm, thickness 0.125mm, as rolled, 99%
• 7440-52-0
• erbio
• Erbium foil, 0.25mm (0.01in) thick
• Erbium foil, 0.62mm (0.024in) thick
• Erbium, lump, 25 mm max. lump size, weight 100 g, purity 99%
• AMY22282
• Erbium chips
• UYAHIZSMUZPPFV-UHFFFAOYSA-N

• MDL： MFCD00010987
• Inchi： 1S/Er
• InChI Key： UYAHIZSMUZPPFV-UHFFFAOYSA-N
• SMILES： [Er]

Computed Properties

• Exact Mass: 165.93000
• Monoisotopic Mass: 165.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Silver gray rare earth metal, soft texture, ductility. Dark gray hexagonal close packed lattice metal
• Density: 9.062 g/mL at 25 °C(lit.)
• Melting Point: 1529 °C (lit.)
• Boiling Point: 2868 °C(lit.)
• Flash Point: °C
• Refractive Index: 1.47 (1300 nm)
• Water Partition Coefficient: Soluble in acids. Insoluble in water.
• PSA: 0.00000
• LogP: 0.00000
• Merck: 13,3675
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in acid

Erbium Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228
• Warning Statement： P210
• Hazardous Material transportation number：UN 3089 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S43
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R11
• Packing Group：III
• Safety Term：8
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous metal compounds Homogeneous lanthanide compounds
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds